Cas no 1355223-47-0 (1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine)

• Product Name: 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine
• CAS No: 1355223-47-0
• MF: C₁₇H₂₁N₃
• MW: 267.368743658066
• CID: 5060549
• Update Time: 2025-06-11

1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine
• 1-[6-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-methyl-pyridin-3-yl]-ethylamine

• Inchi： 1S/C17H21N3/c1-12(18)16-7-8-17(19-13(16)2)20-10-9-14-5-3-4-6-15(14)11-20/h3-8,12H,9-11,18H2,1-2H3
• InChI Key： QUMUEOJMXSIGEO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C(C)N)=C(C)N=2)CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2

Additional information on 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine

Comprehensive Overview of 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine (CAS No. 1355223-47-0)

The compound 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine, identified by its CAS No. 1355223-47-0, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique scaffold combines a dihydroisoquinoline moiety with a methylpyridine backbone, making it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given its ability to interact with neurotransmitter receptors. The compound's synthetic versatility and bioactivity have positioned it as a focal point in modern medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment strategies. 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine aligns with this trend, as its structure offers opportunities for structure-activity relationship (SAR) studies. Scientists are exploring its potential as a selective receptor modulator, particularly in the context of neurodegenerative diseases and mood disorders. Its pharmacokinetic properties, such as blood-brain barrier permeability, are also under investigation, addressing a common challenge in CNS drug development.

The synthesis of CAS No. 1355223-47-0 involves multi-step organic reactions, often leveraging catalytic cross-coupling and reductive amination techniques. These methods are critical for achieving high yield and purity, which are essential for preclinical studies. The compound's molecular weight and logP value suggest favorable drug-likeness, a key consideration in hit-to-lead optimization. Additionally, its heterocyclic framework is reminiscent of several FDA-approved drugs, further validating its therapeutic potential.

From an industrial perspective, 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine is often discussed in the context of intellectual property (IP) protection and patent landscapes. Companies are actively filing patents covering its derivatives, reflecting its commercial viability. The compound's mechanism of action (MOA) remains a hot topic, with hypotheses suggesting involvement in G-protein-coupled receptor (GPCR) signaling. This aligns with the growing emphasis on targeted therapies in oncology and neurology.

Environmental and sustainability considerations are also shaping research around CAS No. 1355223-47-0. Green chemistry principles are being applied to its synthesis, minimizing waste and hazardous byproducts. This resonates with the broader shift toward eco-friendly pharmaceutical manufacturing, a priority for regulatory agencies and stakeholders alike. The compound's stability under various conditions is another area of scrutiny, ensuring its suitability for long-term storage and formulation.

In summary, 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanamine represents a compelling case study in modern drug discovery. Its multifunctional architecture, combined with its therapeutic promise, underscores the importance of continued research. As the scientific community delves deeper into its biological targets and clinical applications, this compound is poised to play a pivotal role in addressing unmet medical needs.